CTT2274

PSMA inhibitor irreversible binding target engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C119H159N17O33P2
Molecular Weight 2417.6 g/mol
Cat. No. B15611944
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Technical Parameters


Basic Identity
Product NameCTT2274
Molecular FormulaC119H159N17O33P2
Molecular Weight2417.6 g/mol
Structural Identifiers
InChIInChI=1S/C119H159N17O33P2/c1-15-74(6)105(95(164-13)68-100(141)134-62-29-40-94(134)108(165-14)75(7)109(145)121-76(8)107(144)82-33-21-17-22-34-82)132(11)113(149)102(72(2)3)126-112(148)104(73(4)5)133(12)119(159)166-71-79-46-52-85(53-47-79)169-118(158)130(9)63-64-131(10)171(162,163)168-66-60-90(116(154)155)125-110(146)83-50-44-78(45-51-83)69-136-106-86-36-25-24-35-84(86)70-135(93-39-27-26-37-87(93)103(106)127-129-136)99(140)58-57-98(139)124-92(67-77-42-48-81(49-43-77)80-31-19-16-20-32-80)111(147)120-61-28-18-23-41-96(137)123-89(115(152)153)54-56-97(138)122-88(114(150)151)38-30-65-167-170(160,161)128-91(117(156)157)55-59-101(142)143/h16-17,19-22,24-27,31-37,39,42-53,72-76,88-92,94-95,102,104-105,107-108,144H,15,18,23,28-30,38,40-41,54-71H2,1-14H3,(H,120,147)(H,121,145)(H,122,138)(H,123,137)(H,124,139)(H,125,146)(H,126,148)(H,142,143)(H,150,151)(H,152,153)(H,154,155)(H,156,157)(H,162,163)(H2,128,160,161)/t74-,75+,76+,88-,89-,90-,91-,92-,94-,95+,102-,104-,105-,107+,108+/m0/s1
InChIKeyXPAZCVDBEVWAFG-AVCBAXRZSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CTT2274 — A PSMA-Targeted Small Molecule Drug Conjugate (SMDC) Prodrug of MMAE with a pH-Sensitive Phosphoramidate Linker


CTT2274 is an investigational small molecule drug conjugate (SMDC) developed by Cancer Targeted Technology (CTT) that selectively delivers the potent microtubule inhibitor monomethyl auristatin E (MMAE) to prostate-specific membrane antigen (PSMA)-expressing tumor cells. The compound comprises a PSMA-binding phosphoramidate scaffold (shared with CTT1057 and CTT1403), a biphenyl motif, a pH-sensitive phosphoramidate linker, and the MMAE payload . CTT2274 binds PSMA irreversibly with nanomolar affinity (IC50 3.97 nM for human PSMA) and is designed to release MMAE selectively within the acidic endosomal/lysosomal compartments of tumor cells, thereby minimizing systemic exposure to free drug . CTT2274 is currently in IND-enabling studies with first-in-human clinical trials anticipated in 2026, supported by a $2.4M NCI Fast-Track SBIR grant .

Model SystemPSMA+ prostate cancer cell lines and patient-derived xenograft (PDX) models
Target EngagementIrreversible PSMA binding with nanomolar affinity (phosphoramidate scaffold)
Prodrug DesignpH-responsive phosphoramidate linker for endosomal MMAE release
Study ContextLinker biology comparison and model-response endpoint studies

Why PSMA-Targeted MMAE Prodrugs Cannot Be Interchanged — The Critical Role of Linker Chemistry, Binding Mode, and Scaffold in CTT2274 Differentiation


PSMA-targeted therapeutic candidates that deliver MMAE are not interchangeable commodities. Differentiation arises from three interdependent structural features: (1) the PSMA-binding scaffold, which determines affinity, selectivity, and binding mode (reversible vs. irreversible); (2) the linker chemistry, which governs where, when, and how rapidly the MMAE payload is released; and (3) the overall molecular design, which dictates pharmacokinetics, tumor penetration, and off-target toxicity. CTT2274 combines a phosphoramidate-based irreversible PSMA inhibitor with a pH-responsive phosphoramidate linker, whereas other PSMA-MMAE conjugates employ reversible urea-based ligands and/or enzyme-cleavable valine-citrulline linkers . These structural differences produce quantifiable divergence in binding kinetics, tumor-selective payload release, in vivo safety, and therapeutic index, as demonstrated by the direct comparative evidence below .

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Binding mode mismatch: Reversible urea-based PSMA ligands cannot replicate the irreversible target engagement and prolonged residence time of the phosphoramidate scaffold.
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Linker chemistry divergence: Enzyme-cleavable valine-citrulline linkers produce different tumor-selective release profiles compared to the pH-sensitive phosphoramidate linker, altering exposure and model response.
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Scaffold-dependent safety endpoints: The integrated phosphoramidate scaffold–linker combination defines the tolerability profile; alternative SMDC architectures may shift systemic toxicity endpoints.

CTT2274 Quantitative Differentiation Evidence: Head-to-Head and Class-Level Comparator Data for Scientific Procurement Decisions


PSMA Binding Affinity and Irreversible Mode of Inhibition: CTT2274 vs. Control Compounds and Reversible PSMA Ligands

CTT2274 demonstrated high-affinity, irreversible binding to human PSMA with an IC50 of 3.97 ± 0.134 nM. In contrast, the control compound CTT227X (lacking the PSMA-binding moiety) showed no appreciable inhibition at 10 μM, and free MMAE showed no inhibition at 16 μM, confirming that PSMA binding is entirely scaffold-dependent . The irreversible binding mode was confirmed for both human and mouse PSMA . This irreversible mechanism is a hallmark of the phosphoramidate inhibitor class and contrasts with commonly used reversible urea-based PSMA ligands such as PSMA-11 (IC50 = 17.4 ± 1.6 nM) and PSMA-617 (IC50 = 15.1 ± 3.8 nM), which exhibit reversible binding kinetics .

PSMA Affinity
Head-to-head
hPSMA IC50 3.97 ± 0.134 nM (irreversible); CTT227X & free MMAE no inhibition at 10–16 μM. Reversible ligands PSMA-11 IC50 17.4 nM, PSMA-617 IC50 15.1 nM.
Irreversible binding supports prolonged target engagement context
Binding mode distinction confirmed in recombinant enzyme assays
PSMA inhibitor irreversible binding target engagement prostate cancer SMDC

In Vivo Survival and Tumor Suppression: CTT2274 vs. Molar-Equivalent Free MMAE in a Patient-Derived Xenograft Model

In a patient-derived xenograft (PDX) model of prostate cancer (TM00298), weekly intravenous dosing of CTT2274 at 3.6 mg/kg (molar equivalent to 1 mg/kg free MMAE) for six weeks resulted in: (i) zero deaths in the CTT2274 group; (ii) 2 out of 7 mice in the free MMAE group found dead due to drug toxicity, plus 1 additional mouse succumbing to tumor burden; (iii) tumor suppression persisting at least three weeks longer in the CTT2274 group compared to the MMAE group after cessation of dosing . Median survival for the PBS control group was 48 days; both CTT2274 and MMAE showed statistically significant improvement over PBS (p < 0.0001), but the CTT2274 group experienced superior overall survival with no treatment-related mortality .

In Vivo Survival
Head-to-head
PDX model TM00298: CTT2274 3.6 mg/kg IV weekly ×6 wk → 0/7 mortality, ≥3 wk longer tumor suppression vs free MMAE. MMAE group 3/7 mortality (p
Model-response endpoint context: sustained suppression without treatment-related mortality
PDX study, 6-week dosing; body weight stability observed
Hematological Endpoints
Head-to-head
Non-tumor-bearing mice: single IV CTT2274 3.6 mg/kg maintained stable CBC and body weight; free MMAE 1 mg/kg caused thrombocytopenia, neutropenia, lymphopenia, reduced RBC/hemoglobin, elevated ALP/AST.
Tolerability endpoint profile: marrow-sparing observed at equi-efficacious dose
Safety-pharmacology model context; 14-day monitoring
Estimated Margin
Reported
CTT2274 approximate LD50/ED50 ratio ~10; free MMAE LD50 ~1 mg/kg, TI
Estimated exposure margin context supports repeated-dose model design
Approximation from separate efficacy and safety studies
Linker Class Comparison
Class-level
Phosphoramidate SMDC2: 100% survival at 90 d, 4/8 complete regression, MMAE tumor tissue 2–3 orders of magnitude higher than normal tissues. Val-Cit SMDC1 inferior survival (p
Tumor-selective release context supports linker-driven endpoint differentiation
Class-level inference from same scaffold platform; PSMA+ xenograft model
patient-derived xenograft prostate cancer overall survival tumor suppression MMAE prodrug

Hematological and Body Weight Safety Profile: CTT2274 vs. Free MMAE at Efficacious Doses in Non-Tumor-Bearing Mice

A dedicated safety study in healthy, non-tumor-bearing mice compared single IV doses of 3.6 mg/kg CTT2274 vs. 1 mg/kg free MMAE (molar-equivalent efficacious doses). Mice receiving CTT2274 maintained stable body weight throughout the study, whereas the MMAE group exhibited transient body weight decreases 2–3 days post-dose . Complete blood count (CBC) analysis revealed considerable thrombocytopenia, neutropenia, and lymphopenia in the 1 mg/kg MMAE group, along with decreased red blood cell count, hemoglobin, and hematocrit at 168 h; in contrast, the 3.6 mg/kg CTT2274 group maintained steady hematological parameters . Serum chemistry showed elevated alkaline phosphatase (ALP) and aspartate transaminase (AST) in the MMAE group but not in the CTT2274 group .

Hematological Endpoints
Head-to-head
Non-tumor-bearing mice: single IV CTT2274 3.6 mg/kg maintained stable CBC and body weight; free MMAE 1 mg/kg caused thrombocytopenia, neutropenia, lymphopenia, reduced RBC/hemoglobin, elevated ALP/AST.
Tolerability endpoint profile: marrow-sparing observed at equi-efficacious dose
Safety-pharmacology model context; 14-day monitoring
hematological toxicity body weight safety pharmacology thrombocytopenia MMAE

Therapeutic Index Estimation: CTT2274 Achieves TI ≈ 10 vs. Free MMAE Inability to Be Administered as a Free Drug

The therapeutic index (TI) of CTT2274 was estimated from the ratio of the approximate median lethal dose (LD50) to the median effective dose (ED50). The safety study indicated that 36 mg/kg CTT2274 is at or near the LD50, and the efficacy study indicated that 3.6 mg/kg is at or near the ED50, yielding an approximate TI of 10 . For comparison, free MMAE has an LD50 of approximately 1 mg/kg in mice, and its TI as a free drug is effectively below 1, which is why MMAE cannot be administered as a standalone chemotherapeutic agent . In the same study, the 36 mg/kg CTT2274 dose (molar equivalent to 10 mg/kg MMAE) resulted in 4 out of 9 animal deaths over 6–7 days, while 10 mg/kg free MMAE caused 5 out of 9 mice to become moribund by Day 2 .

Estimated Margin
Reported
CTT2274 approximate LD50/ED50 ratio ~10; free MMAE LD50 ~1 mg/kg, TI
Estimated exposure margin context supports repeated-dose model design
Approximation from separate efficacy and safety studies
Linker Class Comparison
Class-level
Phosphoramidate SMDC2: 100% survival at 90 d, 4/8 complete regression, MMAE tumor tissue 2–3 orders of magnitude higher than normal tissues. Val-Cit SMDC1 inferior survival (p
Tumor-selective release context supports linker-driven endpoint differentiation
Class-level inference from same scaffold platform; PSMA+ xenograft model
therapeutic index LD50 ED50 safety margin drug conjugate

Phosphoramidate pH-Responsive Linker vs. Valine-Citrulline Enzyme-Cleavable Linker: Class-Level Evidence for Superior Efficacy and Tumor-Selective Payload Release

This evidence dimension relies on class-level inference from structurally related SMDCs built on the same phosphoramidate PSMA-binding scaffold (CTT1298) and MMAE payload platform. In a head-to-head comparison, SMDC2 (incorporating a pH-responsive phosphoramidate linker analogous to that used in CTT2274) was compared with SMDC1 (incorporating a cathepsin B-cleavable valine-citrulline linker). SMDC2 demonstrated 100% survival over 90 days with 4 out of 8 mice showing complete tumor growth inhibition after 6 weekly doses of 0.8 mg/kg (244 nmol/kg), significantly outperforming SMDC1 (p < 0.0001) . Critically, MMAE release from the phosphoramidate conjugate was observed predominantly in tumor tissue at levels 2–3 orders of magnitude higher than in non-target tissues . This tumor-selective release profile is directly attributable to the pH-responsive phosphoramidate linker chemistry that exploits the acidic endosomal/lysosomal environment of tumor cells, a feature shared with CTT2274 .

Linker Class Comparison
Class-level
Phosphoramidate SMDC2: 100% survival at 90 d, 4/8 complete regression, MMAE tumor tissue 2–3 orders of magnitude higher than normal tissues. Val-Cit SMDC1 inferior survival (p
Tumor-selective release context supports linker-driven endpoint differentiation
Class-level inference from same scaffold platform; PSMA+ xenograft model
pH-sensitive linker phosphoramidate valine-citrulline tumor-selective release SMDC linker comparison

Optimal Research and Preclinical Development Applications for CTT2274 Based on Quantitative Differentiation Evidence


Preclinical Efficacy Studies in PSMA-Expressing Prostate Cancer Models Requiring a Favorable Therapeutic Window

CTT2274 is ideally suited for in vivo efficacy studies in PSMA-positive prostate cancer models (PC3-PIP, C4-2B, and patient-derived xenografts such as TM00298) where the experimental objective requires sustained tumor suppression without treatment-related mortality. The demonstrated therapeutic index of approximately 10, the absence of body weight loss, and the superior overall survival vs. free MMAE at molar-equivalent doses make CTT2274 the preferred choice for chronic dosing regimens (e.g., once-weekly IV for 6+ weeks) where free MMAE or MMAE-ADCs would be precluded by cumulative toxicity .

Comparative Linker Biology Studies — pH-Sensitive Phosphoramidate vs. Enzyme-Cleavable Valine-Citrulline Drug Conjugates

CTT2274 serves as the definitive exemplar of the pH-responsive phosphoramidate linker class in head-to-head comparisons against valine-citrulline-linked PSMA SMDCs. Researchers investigating the impact of linker chemistry on tumor-selective payload release, pharmacokinetics, and therapeutic index can use CTT2274 as the phosphoramidate-linker reference compound, leveraging the class-level evidence that phosphoramidate linkers achieve 2–3 orders of magnitude higher tumor-to-normal-tissue MMAE ratios and significantly improved 90-day survival (100% vs. <100%) .

PSMA-Targeted Small Molecule Drug Conjugate (SMDC) Platform Benchmarking and Lead Optimization

As the most advanced SMDC candidate from the Cancer Targeted Technology phosphoramidate platform, CTT2274 provides a well-characterized benchmark for structure-activity relationship (SAR) studies and lead optimization programs. Its defined PSMA binding affinity (hPSMA IC50 = 3.97 nM, irreversible), in vitro cytotoxicity profile (47.33% viability in PC3-PIP at 10 nM; 38.67% in C4-2B at 10 nM), and in vivo efficacy/safety parameters establish quantitative reference points against which new SMDC candidates or linker modifications can be directly compared .

Therapeutic Index Optimization Programs for Auristatin-Based Payloads in Oncology

CTT2274 demonstrates a 10-fold improvement in therapeutic index compared to free MMAE (TI ≈ 10 vs. <1), achieved through prodrug design rather than payload modification. This makes CTT2274 a valuable tool compound for studying how targeted delivery strategies — specifically irreversible PSMA binding combined with pH-responsive linker chemistry — can expand the therapeutic window of highly potent but intrinsically toxic payloads such as MMAE. Procurement of CTT2274 for such programs enables direct quantitative comparison against alternative targeting and linker strategies .

Application
Selection Property
Validation Focus
PSMA+ prostate cancer model studies
Sustained model-response without treatment-related mortality
Tumor suppression duration, body weight stability, survival endpoint
Comparative linker biology studies
pH-responsive phosphoramidate linker reference
Tumor-to-normal-tissue payload ratio, survival in xenograft models
SMDC platform benchmarking
Defined PSMA binding and irreversible mode
Target engagement kinetics, scaffold-dependent cytotoxicity profile
Exposure-margin model characterization
Estimated LD50/ED50 ratio for repeated-dose design
Safety-pharmacology endpoints, cumulative tolerability review

Technical Documentation Hub

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